N-(4-ethoxyphenyl)-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide
• InChI: InChI=1S/C19H25N3O4/c1-3-26-15-6-4-14(5-7-15)20-16(23)12-22-17(24)19(21-18(22)25)10-8-13(2)9-11-19/h4-7,13H,3,8-12H2,1-2H3,(H,20,23)(H,21,25)
• InChI Key: GVAVKBIZWZJDPW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C(=O)C3(CCC(CC3)C)NC2=O
• Molecular Formula: C19H25N3O4
• Molecular Weight: 359.4 g/mol

Description

N-(4-ethoxyphenyl)-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide, commonly known as EMD-386088, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as spirocyclic piperidines and is structurally similar to other compounds that have been found to have biological activity.

Scientific Research Applications

Synthesis and Antihypertensive Activity

N-(4-ethoxyphenyl)-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide derivatives have been synthesized and screened for antihypertensive effects. Studies indicate that substitutions at certain positions of the compound significantly influence its antihypertensive properties. For instance, specific substitutions at the 4-position of the 8-[2-(3-indolyl)ethyl] compounds show maximum activity with the 4-ethyl compound. Additionally, compounds were designed as mixed alpha- and beta-adrenergic receptor blockers, with some compounds showing potential for treating hypertension (Caroon et al., 1981).

Comparative Metabolism in Herbicides

Compounds with structural similarity to this compound have been analyzed in studies focusing on their metabolism, particularly in the context of herbicides. This research explores how these compounds are metabolized in human and rat liver microsomes, offering insights into the metabolic activation pathways that may lead to carcinogenic effects (Coleman et al., 2000).

Dual Angiotensin II and Endothelin A Receptor Antagonists

Research into N-isoxazolyl biphenylsulfonamides, with structural elements common to compounds like this compound, led to the discovery of potent dual antagonists for angiotensin II and endothelin A receptors. This finding represents a new approach to treating hypertension and highlights the potential therapeutic applications of these compounds (Murugesan et al., 2002).

Pharmacological Characterization in Opioid Receptors

The pharmacological characterization of related compounds has been studied, with a focus on their interaction with κ-opioid receptors. This research provides insights into the potential therapeutic applications of these compounds in treating depression and addiction disorders (Grimwood et al., 2011).

Initial Metabolism in Plant Seedlings

Studies have also investigated the initial metabolism of related herbicides in plant seedlings. This research is crucial for understanding the phytotoxicity and environmental impact of these herbicides (Breaux, 1987).